![molecular formula C14H11Cl2NO2 B066371 2,4-Dichlorophenyl 3-amino-4-methylbenzoate CAS No. 169739-67-7](/img/structure/B66371.png)
2,4-Dichlorophenyl 3-amino-4-methylbenzoate
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Overview
Description
2,4-Dichlorophenyl 3-amino-4-methylbenzoate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly used as a reagent in the synthesis of various organic compounds. Additionally, it has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in pharmacological research.
Mechanism of Action
The mechanism of action of 2,4-Dichlorophenyl 3-amino-4-methylbenzoate is not fully understood. However, it is believed to act as a modulator of various cellular pathways, including the regulation of gene expression and protein synthesis.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory and anti-tumor properties. It has also been shown to affect the function of various cellular pathways, including the MAPK/ERK signaling pathway.
Advantages and Limitations for Lab Experiments
One advantage of using 2,4-Dichlorophenyl 3-amino-4-methylbenzoate in lab experiments is its ability to modulate various cellular pathways, making it a promising candidate for use in pharmacological research. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain applications.
Future Directions
There are several future directions for the use of 2,4-Dichlorophenyl 3-amino-4-methylbenzoate in scientific research. One potential application is in the development of novel anti-inflammatory and anti-tumor therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the regulation of cellular pathways.
Synthesis Methods
The synthesis of 2,4-Dichlorophenyl 3-amino-4-methylbenzoate can be achieved through a multi-step process involving the use of various reagents and solvents. One common method involves the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form 2,4-dichlorobenzoyl chloride. This intermediate is then reacted with 3-amino-4-methylbenzoic acid in the presence of a base such as triethylamine to yield the final product.
Scientific Research Applications
2,4-Dichlorophenyl 3-amino-4-methylbenzoate has been widely used in scientific research as a reagent in the synthesis of various organic compounds. It has also been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in pharmacological research.
properties
CAS RN |
169739-67-7 |
---|---|
Molecular Formula |
C14H11Cl2NO2 |
Molecular Weight |
296.1 g/mol |
IUPAC Name |
(2,4-dichlorophenyl) 3-amino-4-methylbenzoate |
InChI |
InChI=1S/C14H11Cl2NO2/c1-8-2-3-9(6-12(8)17)14(18)19-13-5-4-10(15)7-11(13)16/h2-7H,17H2,1H3 |
InChI Key |
CLDHONAKLSHQOF-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Cl)Cl)N |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC2=C(C=C(C=C2)Cl)Cl)N |
Origin of Product |
United States |
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